Cas no 1249338-90-6 (Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)-)

Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)-, is a fluorinated aromatic alcohol characterized by the presence of an ethoxy substituent at the 3-position and a trifluoromethyl group attached to the benzylic carbon. This structural configuration imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased electronegativity and steric effects, potentially improving binding affinity in bioactive molecules. The ethoxy moiety further modulates solubility and reactivity, allowing for tailored synthetic modifications. This compound serves as a versatile intermediate in the development of fluorinated derivatives for medicinal chemistry and material science applications.
Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- structure
1249338-90-6 structure
Product Name:Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)-
CAS No:1249338-90-6
MF:C10H11F3O2
MW:220.188353776932
MDL:MFCD16067953
CID:5590979
PubChem ID:61644738
Update Time:2025-05-21

Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)-
    • 1249338-90-6
    • EN300-362979
    • XBVGBLUBRHBJLQ-UHFFFAOYSA-N
    • 1-(3-ETHOXYPHENYL)-2,2,2-TRIFLUOROETHAN-1-OL
    • AKOS010909342
    • MDL: MFCD16067953
    • Inchi: 1S/C10H11F3O2/c1-2-15-8-5-3-4-7(6-8)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
    • InChI Key: XBVGBLUBRHBJLQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(OCC)C=1)(O)C(F)(F)F

Computed Properties

  • Exact Mass: 220.07111408g/mol
  • Monoisotopic Mass: 220.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.241±0.06 g/cm3(Predicted)
  • Boiling Point: 273.7±40.0 °C(Predicted)
  • pka: 11.81±0.10(Predicted)

Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- Pricemore >>

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Additional information on Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)-

Comprehensive Guide to Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- (CAS No. 1249338-90-6): Properties, Applications, and Market Insights

Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- (CAS No. 1249338-90-6) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique trifluoromethyl and ethoxy functional groups, plays a pivotal role in the synthesis of advanced intermediates. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and crop protection formulations.

The molecular structure of 3-ethoxy-α-(trifluoromethyl)benzenemethanol features a benzene ring substituted with an ethoxy group at the 3-position and a trifluoromethylated hydroxymethyl group at the α-position. This configuration imparts distinct chemical properties, such as enhanced lipophilicity and metabolic stability, making it valuable for designing bioactive molecules. Recent studies highlight its utility in creating novel pharmaceutical intermediates and agrochemical formulations, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the most searched questions about CAS 1249338-90-6 relates to its synthetic routes. The compound is typically prepared through multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Advanced techniques like flow chemistry and catalytic asymmetric synthesis are also being explored to improve yield and enantioselectivity. These innovations address the industry's need for greener and more cost-effective production methods, a topic frequently discussed in chemical research forums and patent filings.

In the pharmaceutical sector, Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- serves as a key building block for small-molecule drugs targeting central nervous system (CNS) disorders and inflammatory diseases. Its trifluoromethyl group enhances binding affinity to biological targets, a feature highly sought after in modern drug design. Additionally, agrochemical companies leverage its properties to develop next-generation pesticides and herbicides with improved efficacy and environmental safety profiles.

Market trends indicate a rising demand for fluorinated compounds like 1249338-90-6, driven by their versatility and performance benefits. Analysts project steady growth in its applications, particularly in regions with robust pharmaceutical and agricultural sectors. Regulatory approvals and intellectual property developments further influence its commercial trajectory, making it a compound to watch in specialty chemicals markets.

For researchers seeking reliable suppliers of 3-ethoxy-α-(trifluoromethyl)benzenemethanol, quality and purity are critical factors. Reputable manufacturers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. Storage recommendations typically include cool, dry conditions under inert atmospheres to maintain stability, a common query among laboratory professionals.

In conclusion, Benzenemethanol, 3-ethoxy-α-(trifluoromethyl)- (CAS No. 1249338-90-6) represents a cutting-edge solution for diverse chemical applications. Its unique structural features and broad utility underscore its importance in advancing drug discovery and sustainable agriculture. As innovation continues to unfold, this compound is poised to remain at the forefront of specialty chemical research and industrial applications.

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